LEWATIT TP-214

Specification

• CAS No.: 109945-55-3
• Molecular Formula: C5H3N3O2
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

LEWATIT TP-214 is characterized by its macroporous structure with thiourea functional groups on a styrenic matrix. The resin appears as beige, opaque beads with uniform size distribution, providing mechanical and osmotic stability superior to heterodisperse bead alternatives.

Physical and Chemical Characteristics

The physical and chemical properties of LEWATIT TP-214 are summarized in Table 1, compiled from manufacturer specifications and research literature.

Table 1: Physical and Chemical Properties of LEWATIT TP-214

Property	Value
CAS Number	109945-55-3
Matrix	Styrenic
Functional group	Thiourea
Structure	Macroporous
Appearance	Beige, opaque
Mean bead size (d50)	0.55 mm (±0.05)
Particle size range	400-1250 μm
Uniformity coefficient	max. 1.1
Silver capacity (delivery form)	min. 110 g/L
Water retention (delivery form)	approx. 54-60 weight %
Bulk density for shipment	680 g/L (±5%)
Density	approx. 1.1 g/mL
pH stability range	0-14
Temperature stability range	1-80°C
Flash point	250°C

Molecular Structure and Functional Groups

The molecular structure of LEWATIT TP-214 incorporates polystyrene (PS) and thiourea functional groups, as confirmed by FTIR analysis. Characteristic spectral bands include asymmetric and symmetrical stretching bonds of –NH2 groups of thiouronium in the wavelength band 3,200–3,400 cm–1, stretch vibrations of C=C at 1,530–1,560 cm–1, and combinations of C–N and C–S bonds around 1,427 cm–1. These functional groups, particularly the thiourea moieties, are responsible for the resin's selective binding to specific metal ions through chelation mechanisms.

Applications and Uses

LEWATIT TP-214's selective metal affinity makes it suitable for various industrial applications, particularly in environmental remediation, precious metal recovery, and purification processes.

Environmental Applications

The resin demonstrates excellent performance in several environmental applications:

• Mercury (Hg) removal in flue gas scrubbing processes

• Fine polishing of brine fed to chloralkali membrane cells

• Groundwater decontamination, particularly for mercury removal

• PFAS (per- and polyfluoroalkyl substances) removal from water, where it has shown ability to reduce most PFAS compounds to non-detectable levels

Metal Recovery Applications

LEWATIT TP-214 is extensively used in metal recovery operations:

• Separation and recovery of precious metals in hydrometallurgical processes

• Recovery of platinum group metals (PGMs) from rinse water and exhausted process solutions

• Palladium recovery from spent plating solutions

• Recovery of palladium catalysts from organic process streams

• Gold and silver recovery from process solutions

Emerging Applications

Recent research has identified new applications for LEWATIT TP-214:

• Critical role in sustainable recycling of lithium-ion batteries, particularly in impurity removal during black mass processing

• Selective removal of contaminants in battery material refining processes

Performance and Efficacy

Metal Selectivity and Affinity

A defining characteristic of LEWATIT TP-214 is its selective affinity for specific metal ions. The resin removes cations from neutral solutions according to the following order of decreasing affinity:

Hg²⁺ > Ag⁺ > Au⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ > Pb²⁺/⁴⁺ > Bi²⁺ > Sn²⁺ > Zn²⁺ > Cd²⁺ > Ni²⁺

This selective affinity makes it particularly valuable for applications requiring targeted metal removal or recovery.

Operational Parameters

Table 2 summarizes the recommended operational parameters for LEWATIT TP-214 in industrial applications.

Table 2: Operational Parameters for LEWATIT TP-214

Parameter	Value
Operating temperature	max. 80°C
Minimum bed depth (single column)	1000 mm
Back wash bed expansion per m/h (20°C)	7%
Specific pressure loss	1.1 kPa*h/m² (15°C)
Maximum pressure loss during operation	250 kPa
Specific flow rate	max. 5-20 BV/h
Minimum freeboard during backwash	80 vol. %
Storage temperature range	-20 to +40°C

Palladium Recovery Performance

Extensive research has been conducted on LEWATIT TP-214's performance for palladium recovery, with findings summarized in Table 3.

Table 3: Palladium Recovery Performance at Various Conditions

Parameter	Condition	Recovery Percentage
pH	4.0	~100% (after 40 min at 60°C)
pH	7.5	~95% (after 180 min at 60°C)
Resin amount	400 mg	100% (pH 4.0, 50°C)
Resin amount	400 mg	70% (pH 7.5, 50°C)
Resin amount	100 mg	40% (pH 4.0, 50°C)
Resin amount	100 mg	50% (pH 7.5, 50°C)
Optimized parameters	pH 8, dosage 1 g/L, 300 min	90.16% (for 300 mg/L Pd)

The resin demonstrated superior palladium loading efficiency compared to other resins, with research showing palladium concentration remaining close to zero until 100 bed volumes in column testing.

Research Findings on Adsorption Mechanisms

Adsorption Kinetics and Isotherms

Research on LEWATIT TP-214's adsorption mechanisms has yielded significant insights into its performance characteristics.

Studies on palladium adsorption revealed that the pseudo-second-order model best describes the adsorption kinetics, suggesting chemisorption as the rate-controlling mechanism. Langmuir isotherms (R² ≥ 0.98) better fit the adsorption data than Freundlich isotherms (R² ≤ 0.96), indicating monolayer adsorption at both acidic and neutral pH values.

The intraparticle diffusion model (with correlation coefficients R² = 0.96–0.98) also plays a role in the adsorption process, suggesting that the mechanism involves both diffusion and chemical reaction-controlled processes, depending on solution pH.

Effect of pH and Temperature

Research has consistently demonstrated that pH and temperature significantly influence LEWATIT TP-214's performance:

• For palladium recovery, the resin performs better at lower pH levels (pH 4.0), reaching 100% recovery within 40 minutes at 60°C

• At neutral pH (7.5), recovery is slower but can still reach 95% given sufficient time (180 minutes) at elevated temperatures

• Higher temperatures accelerate the adsorption process, with 60°C showing optimal performance in most studies

Metal Uptake Capacity

Under optimized conditions (pH 8, dosage 1 g/L, contact time 300 minutes), LEWATIT TP-214 achieved a maximum metal uptake of 201.7 mg/g and removal efficiency of 90.16% for palladium at a concentration of 300 mg/L.

For platinum adsorption, the maximum monolayer adsorption capacity (Qmax) at 25°C was found to be 33.22 mg/g, compared to 42.02 mg/g for rice hulls, a natural adsorbent alternative.

Comparison with Other Adsorbents

Comparative Performance Analysis

Research comparing LEWATIT TP-214 with other adsorbents provides valuable insights into its relative performance.

Table 4: Comparative Performance of LEWATIT TP-214 and Other Adsorbents

Adsorbent	Metal	Conditions	Maximum Capacity	Kinetic Rate (k₂)
LEWATIT TP-214	Platinum	25°C	33.22 mg/g	0.0039 g min⁻¹ mg⁻¹
Rice hulls	Platinum	25°C	42.02 mg/g	0.0289 g min⁻¹ mg⁻¹
LEWATIT TP-214	Palladium	pH 8, 1 g/L, 300 min	201.7 mg/g	-

While rice hulls showed higher platinum adsorption capacity and faster kinetics compared to LEWATIT TP-214, the synthetic resin offers advantages in terms of mechanical stability, regeneration potential, and consistent performance across various operating conditions.

In platinum group metals (PGMs) recovery from acidic and high chloride solutions, LEWATIT TP-214 demonstrated superior performance for palladium and competitive performance for iridium compared to Lewatit MonoPlus M500 and Lewatit A365.